Cas no 1214349-25-3 (4-(3-Fluorophenyl)-3-methoxybenzoic acid)

• Product Name: 4-(3-Fluorophenyl)-3-methoxybenzoic acid
• CAS No: 1214349-25-3
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD14699842
• CID: 2620681
• Update Time: 2025-10-29

4-(3-Fluorophenyl)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluorophenyl)-3-methoxybenzoic acid

• MDL： MFCD14699842
• Inchi： 1S/C14H11FO3/c1-18-13-8-10(14(16)17)5-6-12(13)9-3-2-4-11(15)7-9/h2-8H,1H3,(H,16,17)
• InChI Key： MLTXOOKNUUBLHJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC(C(=O)O)=CC=1OC

Additional information on 4-(3-Fluorophenyl)-3-methoxybenzoic acid

4-(3-Fluorophenyl)-3-methoxybenzoic Acid (CAS No. 1214349-25-3): An Overview of Its Structure, Properties, and Applications

4-(3-Fluorophenyl)-3-methoxybenzoic acid (CAS No. 1214349-25-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorinated phenyl group and a methoxy substituent on the benzene ring. These structural features contribute to its diverse range of chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 4-(3-Fluorophenyl)-3-methoxybenzoic acid is C₁₅H₁₂FO₃, and its molecular weight is approximately 266.25 g/mol. The compound is a white crystalline solid at room temperature and exhibits good solubility in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is around 170-172°C, which is an important parameter for its handling and storage in laboratory settings.

In terms of its chemical reactivity, 4-(3-Fluorophenyl)-3-methoxybenzoic acid can undergo various transformations due to the presence of the carboxylic acid functional group. This group can be readily esterified, amidated, or converted into other derivatives through standard organic synthesis techniques. These modifications can significantly alter the compound's physicochemical properties and biological activity, making it a valuable starting material for the synthesis of more complex molecules.

The biological activity of 4-(3-Fluorophenyl)-3-methoxybenzoic acid has been the subject of extensive research in recent years. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, which are attributed to its ability to inhibit cyclooxygenase (COX) enzymes. COX enzymes are key players in the production of prostaglandins, which are mediators of inflammation and pain. By selectively inhibiting COX-2 without affecting COX-1, 4-(3-Fluorophenyl)-3-methoxybenzoic acid can provide effective relief from inflammatory conditions with minimal gastrointestinal side effects.

Beyond its anti-inflammatory properties, 4-(3-Fluorophenyl)-3-methoxybenzoic acid has also shown promise as a potential therapeutic agent for neurodegenerative diseases. Research has indicated that this compound can modulate the activity of certain neurotransmitter receptors, particularly those involved in the regulation of dopamine and serotonin levels. This modulation may help to alleviate symptoms associated with conditions such as Parkinson's disease and depression.

In addition to its direct biological effects, 4-(3-Fluorophenyl)-3-methoxybenzoic acid has been explored as a lead compound for the development of novel drug delivery systems. Its structural features make it suitable for conjugation with various targeting moieties, such as antibodies or peptides, which can enhance its specificity and efficacy in treating localized diseases. For example, conjugation with tumor-specific antibodies can enable targeted delivery to cancer cells, reducing systemic toxicity and improving therapeutic outcomes.

The pharmacokinetic profile of 4-(3-Fluorophenyl)-3-methoxybenzoic acid has also been studied to optimize its use in clinical settings. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life in vivo, allowing for sustained therapeutic effects over extended periods. These characteristics make it an attractive candidate for further development as an oral medication.

To further enhance the therapeutic potential of 4-(3-Fluorophenyl)-3-methoxybenzoic acid, researchers are actively investigating its combination with other drugs or therapeutic modalities. For instance, co-administration with nonsteroidal anti-inflammatory drugs (NSAIDs) or selective serotonin reuptake inhibitors (SSRIs) may synergistically enhance its anti-inflammatory and antidepressant effects. Additionally, combination therapy with antioxidants or neuroprotective agents could provide additional benefits in treating complex diseases such as Alzheimer's disease.

In conclusion, 4-(3-Fluorophenyl)-3-methoxybenzoic acid (CAS No. 1214349-25-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it a promising candidate for the development of new therapeutic agents targeting inflammatory diseases, neurodegenerative disorders, and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as an important molecule in modern drug discovery efforts.